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Compound of Interest

Compound Name: 3,3,5-Trimethylhexyl acetate
CAS No.: 61836-75-7
Cat. No.: B13952326

Get Quote
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An In-Depth Technical Guide to 3,3,5-Trimethylhexyl Acetate

Introduction and Nomenclature

3,3,5-Trimethylhexyl acetate is an organic ester characterized by a branched nonane
backbone. It belongs to a class of compounds developed to impart specific aromatic profiles, in
this case, a fresh, minty, and herbal character, to a variety of consumer products.[1] The
demand for such synthetic flavor and fragrance compounds has grown significantly as
consumer product formulations become more complex and the supply of natural extracts faces
limitations.[2]

It is crucial to distinguish 3,3,5-trimethylhexyl acetate from its isomers, which may have
different properties and applications:

» 3,5,5-Trimethylhexyl acetate: A structural isomer with a different branching pattern on the
hexyl chain. Much of the readily available data for "isononyl acetate" refers to this isomer.[3]

[41I51[6]17]

o 3,3,5-Trimethylcyclohexyl acetate: A cyclic analogue with a significantly different molecular
structure and distinct aromatic properties.[8][9]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13952326#bc-rfq
https://www.benchchem.com/product/b13952326/docs?utm_src=pdf-body#discovery-of-3-3-5-trimethylhexyl-acetate
https://www.benchchem.com/product/b13952326/docs?utm_src=pdf-body#discovery-of-3-3-5-trimethylhexyl-acetate
https://pubmed.ncbi.nlm.nih.gov/41510256/
https://sciencemeetsfood.org/cool-flavors-mint/
https://www.benchchem.com/product/b13952326/docs?utm_src=pdf-body#discovery-of-3-3-5-trimethylhexyl-acetate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58430947&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=C58430947&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H22O2/c1-9(8-11(3%2C4)5)6-7-13-10(2)12/h9H%2C6-8H2%2C1-5H3
https://cymitquimica.com/cas/58430-94-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0116802.htm
https://www.chemicalbook.com/synthesis/3-3-5-trimethylcyclohexanol.htm
https://eureka.patsnap.com/patent-CN114870851A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13952326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This guide will focus on the linear ester, 3,3,5-trimethylhexyl acetate, while drawing upon data
from its close isomer, 3,5,5-trimethylhexyl acetate, where specific information is scarce, with
such instances clearly noted.

Physicochemical and Organoleptic Properties

The physical and chemical properties of 3,3,5-trimethylhexyl acetate are summarized in the
table below. These properties are critical for its application in various formulations, influencing
its volatility, solubility, and stability.

Property Value Source
Molecular Formula C11H2202 [6]
Molecular Weight 186.29 g/mol [31141[5]
CAS Number 58430-94-7 (for 3,5,5-isomer) [31[41[5]
Appearance Colorless to pale yellow liquid [6]

] Fruity, woody, with fresh, minty,
Odor Profile ) [61[7]
and lavandin notes

Soluble in organic solvents like
Solubility ethanol and ether; low [6]

solubility in water

Synthesis of 3,3,5-Trimethylhexyl Acetate

The synthesis of 3,3,5-trimethylhexyl acetate is primarily achieved through the esterification
of its corresponding alcohol, 3,3,5-trimethylhexan-1-ol, with acetic acid or its anhydride. The
most common and industrially viable method is the Fischer-Speier esterification.[10]

Retrosynthetic Analysis

A logical approach to the synthesis begins with a retrosynthetic analysis, which deconstructs
the target molecule into simpler, commercially available precursors.
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Figure 1: Retrosynthetic analysis of 3,3,5-trimethylhexyl acetate.

Synthesis of Precursor: 3,3,5-Trimethylhexan-1-ol

The precursor alcohol, 3,3,5-trimethylhexan-1-ol, can be synthesized through various
established organic chemistry routes. A plausible method involves the hydroformylation (oxo
process) of a branched alkene, followed by hydrogenation of the resulting aldehyde. The
starting alkene can be obtained from the dimerization of isobutylene.

Experimental Protocol: Fischer-Speier Esterification

This protocol details the synthesis of 3,3,5-trimethylhexyl acetate from 3,3,5-trimethylhexan-
1-ol and acetic acid, using sulfuric acid as a catalyst. This method is favored for its simplicity
and use of readily available reagents.[10][11]

Materials:

e 3,3,5-trimethylhexan-1-ol (1.0 mol)

e Glacial acetic acid (1.2 mol, slight excess to drive equilibrium)
o Concentrated sulfuric acid (0.05 mol, catalyst)

o Toluene (as a solvent for azeotropic removal of water)

» 5% Sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus
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Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

e Reaction Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux
condenser. Add 3,3,5-trimethylhexan-1-ol, glacial acetic acid, and toluene to the flask.

o Catalyst Addition: Slowly and with stirring, add the concentrated sulfuric acid to the reaction
mixture. Causality: Sulfuric acid protonates the carbonyl oxygen of the acetic acid, making
the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.
[10][12]

o Reflux and Water Removal: Heat the mixture to reflux. The toluene-water azeotrope will
distill into the Dean-Stark trap, effectively removing water from the reaction and shifting the
equilibrium towards the formation of the ester, in accordance with Le Chatelier's principle.[11]
[12] Continue reflux until no more water is collected.

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acidic catalyst and any unreacted acetic acid), and finally with brine.
Trustworthiness: The bicarbonate wash is crucial for removing acidic impurities, which could
otherwise catalyze the reverse hydrolysis reaction upon storage.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the toluene solvent using a rotary evaporator.

 Purification: Purify the crude ester by fractional distillation under reduced pressure to obtain
pure 3,3,5-trimethylhexyl acetate.
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Figure 2: Experimental workflow for the synthesis of 3,3,5-trimethylhexyl acetate.
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Reaction Mechanism

The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Differences in "minty" flavor compound and synthetic cooling agent presence in US-
marketed menthol-mint e-liquids and devices between 2019-2023 - PubMed
[pubmed.ncbi.nim.nih.gov]

. The Cool Flavors of Mint | Food Chemistry |Science Meets Food [sciencemeetsfood.org]
. 3,5,5-Trimethylhexyl acetate [webbook.nist.gov]

. 3,5,5-Trimethylhexyl acetate [webbook.nist.gov]

2

3

4

5. 3,5,5-Trimethylhexyl acetate [webbook.nist.gov]

6. CAS 58430-94-7: 3,5,5-Trimethylhexyl acetate | CymitQuimica [cymitquimica.com]
7. 3,5,5-TRIMETHYLHEXYL ACETATE | 58430-94-7 [chemicalbook.com]

8. 3,3,5-Trimethylcyclohexanol synthesis - chemicalbook [chemicalbook.com]

9

. Synthesis method of 3, 3, 5-trimethyl cyclohexanol - Eureka | Patsnap
[eureka.patsnap.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13952326/docs?utm_src=pdf-body-img#discovery-of-3-3-5-trimethylhexyl-acetate
https://www.benchchem.com/product/b13952326?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/41510256/
https://pubmed.ncbi.nlm.nih.gov/41510256/
https://pubmed.ncbi.nlm.nih.gov/41510256/
https://sciencemeetsfood.org/cool-flavors-mint/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C58430947&Mask=2000
https://webbook.nist.gov/cgi/inchi?ID=C58430947&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H22O2/c1-9(8-11(3%2C4)5)6-7-13-10(2)12/h9H%2C6-8H2%2C1-5H3
https://cymitquimica.com/cas/58430-94-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0116802.htm
https://www.chemicalbook.com/synthesis/3-3-5-trimethylcyclohexanol.htm
https://eureka.patsnap.com/patent-CN114870851A
https://eureka.patsnap.com/patent-CN114870851A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13952326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 10. Fischer—Speier esterification - Wikipedia [en.wikipedia.org]
e 11. cerritos.edu [cerritos.edu]
e 12. Fischer Esterification - Chemistry Steps [chemistrysteps.com]

 To cite this document: BenchChem. [discovery of 3,3,5-Trimethylhexyl acetate]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13952326/docs#discovery-of-3-3-5-trimethylhexyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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